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Compound of Interest |

Compound Name: CP-640186 hydrochloride
Cat. No.: B1669549
Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of CP-640186 hydrochloride, a potent and orally active acetyl-CoA carboxylase (ACC)
inhibitor. Adherence to these guidelines is essential to ensure the safety of all laboratory
personnel and to maintain the integrity of research activities. This guide is intended for
researchers, scientists, and drug development professionals.

Essential Safety and Handling Plan

CP-640186 hydrochloride is a potent bioactive compound that requires careful handling to
minimize exposure risk. The following operational plan outlines the necessary personal
protective equipment (PPE) and procedures for safe handling.

Personal Protective Equipment (PPE)

Given the potent nature of CP-640186 hydrochloride, a comprehensive PPE strategy is
mandatory. The following table summarizes the required PPE for various laboratory activities
involving this compound.
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Activity Required Personal Protective Equipment

- Disposable, solid-resistant lab coat or gown-
o ) ) ) Double-gloving (nitrile gloves)- Chemical splash
Weighing and Aliquoting (Solid Form) ) ]
goggles and a face shield- N95 or higher-rated

respirator

] ] ] - Chemical-resistant lab coat- Nitrile gloves-
Solution Preparation and Handling )
Chemical splash goggles

- Standard lab coat- Nitrile gloves- Safety

General Laboratory Operations o )
glasses with side shields

Note: All PPE should be donned before handling the compound and removed in a designated
area to prevent the spread of contamination. Hands should be thoroughly washed with soap
and water after removing gloves.

Operational Procedures

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o CP-640186 hydrochloride is hygroscopic and should be stored in a tightly sealed container
in a desiccator.[1]

e For long-term storage, keep the compound at -20°C.
Weighing and Solution Preparation:

 All weighing of the solid compound must be conducted in a certified chemical fume hood or a
ventilated balance enclosure to prevent inhalation of airborne particles.

» Use dedicated spatulas and weighing papers.

* When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid
splashing.

Spill Management:
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 In case of a spill, evacuate the immediate area and alert laboratory personnel.

» For small spills of the solid, gently cover with a damp paper towel to avoid raising dust, then
wipe the area with a suitable decontaminating solution.

o For liquid spills, absorb with an inert material and decontaminate the area.
 All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of CP-640186 hydrochloride and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

« All solid waste contaminated with CP-640186 hydrochloride (e.g., weighing papers, pipette
tips, gloves, and gowns) must be collected in a dedicated, clearly labeled hazardous waste
container.

 Liquid waste containing the compound should be collected in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

Disposal Method:

e As a chlorinated organic compound, CP-640186 hydrochloride waste should be disposed
of through a licensed hazardous waste management company.[2]

« Incineration at high temperatures is the preferred method for the destruction of chlorinated
organic residues.[2]

e Do not dispose of CP-640186 hydrochloride down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes key quantitative data for CP-640186 hydrochloride.
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Parameter Value Reference
Molecular Weight 522.08 g/mol
ICso0 (ACC1, rat liver) 53 nM [1][3]
ICso (ACC2, rat skeletal
61 nM [1][3]
muscle)
Occupational Exposure Limit Not established. Handle as a
(OEL) potent compound.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling CP-640186 hydrochloride
in a laboratory setting, from receiving to disposal.
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Safe Handling Workflow for CP-640186 Hydrochloride
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Caption: Workflow for safe handling of CP-640186 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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